N-methoxy-N,1-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-methoxy-N,2-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C7H11N3O2/c1-9-6(4-5-8-9)7(11)10(2)12-3/h4-5H,1-3H3
• InChI Key: MZOZKKGHPNKCAI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N(C)OC
• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol

Description

“N-methoxy-N,1-dimethyl-1H-pyrazole-5-carboxamide” is a chemical compound with the molecular formula C7H11N3O2 and a molecular weight of 169.18100. It is also known by other names such as “N-methoxy-N,1-dimethylpyrazole-3-carboxamide” and "1-methyl-1H-pyrazole-3-carboxylic acid N-methoxy-N-methylamide".

Synthesis Analysis

The synthesis of this compound involves the reaction of pyrazole-3-carboxylic acids with several aromatic and heteroaromatic sulfonamides. The synthesized sulfonamide derivatives were characterized using 1H NMR, 13C NMR, FT-IR, and mass spectroscopy techniques.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrazole ring with a methoxy group and two methyl groups attached. A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a similar compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 169.18100, an exact mass of 169.08500, and a LogP of 0.05350. The compound is in liquid form.

Scientific Research Applications

Synthetic Intermediates

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Biological Applications

Pyrazole derivatives have been found to possess a broad range of biological profiles. .

Material Science

Pyrazole-containing compounds are also used in material science. .

Industrial Applications

In the industrial field, pyrazole derivatives are used due to their structural diversity and versatility. .

Agriculture

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Chemoselective Esterification and Amidation of Carboxylic Acids

N-methoxy-N-methyl-1H-imidazole-1-carboxamide can be used as a reagent to prepare N-methoxy-N-methylcyanoformamide by reacting with trimethylsilyl cyanide. .

Future Directions

Pyrazole compounds, including “N-methoxy-N,1-dimethyl-1H-pyrazole-5-carboxamide”, could be considered as a precursor structure for further design of pesticides. Especially, compound 16 showed the highest activity among the synthesized compounds with 64.10%, while starting compound 4 showed the highest at all with 80.82%.

Synthesis routes and methods

Procedure details

N,O-dimethylhydroxylamine hydrochloride (1.30 g) was added to an dimethylformamide (32 mL) solution that contained 1-methyl-1H-pyrazol-5-carboxylic acid (1.21 g), O-(7-azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate (4.38 g) and diisopropylethylamine (3.34 mL) at a room temperature, and the obtained solution was then stirred for 2 hours. Thereafter, water was added to the reaction solution, and the obtained mixture was then extracted with ethyl acetate. The organic layer was washed with water and a saturated saline, and was then dried over anhydrous magnesium sulfate, followed by vacuum concentration. The residue was purified by column chromatography (silica gel cartridge, chloroform:methanol=100:0 to 95:5), so as to obtain the title compound (1.03 g) in the form of a yellow oily substance.